N'-(1,3-benzodioxol-5-ylcarbonyl)-4-fluorobenzenesulfonohydrazide

• IUPAC Name: N'-(4-fluorophenyl)sulfonyl-1,3-benzodioxole-5-carbohydrazide
• InChI: InChI=1S/C14H11FN2O5S/c15-10-2-4-11(5-3-10)23(19,20)17-16-14(18)9-1-6-12-13(7-9)22-8-21-12/h1-7,17H,8H2,(H,16,18)
• InChI Key: DENRELHJMLIKEQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NNS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H11FN2O5S
• DSSTOX Substance ID: DTXSID501146715
• Molecular Weight: 338.31 g/mol
• Solubility: 2.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 866138-29-6

Description

“N’-(1,3-benzodioxol-5-ylcarbonyl)-4-fluorobenzenesulfonohydrazide” is a complex organic compound. The “1,3-benzodioxol-5-ylcarbonyl” part suggests the presence of a 1,3-benzodioxole moiety, which is a common feature in many bioactive molecules.

Scientific Research Applications

Antibacterial Activity

Compounds derived from 1,3-benzodioxol-5-carbonyl and arylsulfonohydrazide have shown potential antibacterial activity. The synthesis of these derivatives involves a benign method from an aqueous medium, and their antibacterial efficacy is characterized by determining their minimum inhibitory concentration (MIC) against various bacterial strains. One of the synthesized molecules demonstrated moderate activity against all tested bacterial strains, showcasing the potential of these compounds in developing new antibacterial agents (Siddiqa et al., 2014).

Bacterial Biofilm Inhibition

New derivatives of N-Alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides have been synthesized and tested for their ability to inhibit bacterial biofilms, particularly against Escherichia coli and Bacillus subtilis. These compounds have shown suitable inhibitory action against the biofilms of these bacterial strains, and their cytotoxicity was found to be docile, indicating their potential application in managing bacterial biofilms (Abbasi et al., 2020).

Insecticidal Activity

Benzoheterocyclic analogues of N'-benzoyl-N-(tert-butyl)benzohydrazide have been synthesized to explore their insecticidal activity. The modification of the N'-benzoyl group to include benzodioxole and benzodioxane moieties has resulted in compounds with significant insecticidal activities, suggesting the potential of these analogues in developing new insecticides (Sawada et al., 2003).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1-benzo[1,3]dioxol-5-yl-indoles, have been reported to exhibit anticancer activity against various cancer cell lines . These compounds are known to target microtubules and their component protein, tubulin .

Mode of Action

This leads to mitotic blockade and cell apoptosis .

Biochemical Pathways

It can be inferred from related compounds that the compound may interfere with the normal functioning of microtubules, which play a crucial role in cell division .

Result of Action

Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .